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Compound of Interest

Compound Name: MCI826
CAS No.: 140646-80-6
Cat. No.: B1676270
Get Quote
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For Researchers, Scientists, and Drug Development Professionals

This document provides comprehensive safety protocols and logistical information for the
handling and disposal of MCI-826 (CAS: 140646-80-6), a potent and selective leukotriene D4
and E4 antagonist. Adherence to these guidelines is crucial for ensuring personnel safety and
maintaining experimental integrity.

Immediate Safety and Handling

MCI-826 is a research chemical with a potent biological effect.[1] Due to the absence of a
comprehensive, publicly available Safety Data Sheet (SDS), it must be handled with the high
degree of caution appropriate for a novel substance with unknown long-term toxicological
properties. The following procedures are mandatory.

Personal Protective Equipment (PPE): A multi-layered approach to PPE is required to minimize
exposure.
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Equipment Specification Rationale
Prevents direct skin contact.
Double-gloving with nitrile Double-gloving provides an
Gloves

gloves.

extra barrier against potential

tears or contamination.

Eye Protection

Chemical safety goggles and a

face shield.

Protects against splashes,
aerosols, and airborne

particles.

Lab Coat

A dedicated lab coat,
preferably disposable.

Protects clothing and skin from
contamination. Should be
removed before leaving the

designated work area.

Respiratory Protection

A properly fitted N95 or higher-

rated respirator.

Essential when handling the
powdered form to prevent

inhalation.

Engineering Controls: The primary method for controlling exposure should be through

engineering solutions.

e Fume Hood: All handling of MCI-826, especially in its powdered form, must be conducted

within a certified chemical fume hood to minimize inhalation risk.

o Ventilation: Ensure adequate ventilation in the laboratory to prevent the accumulation of any

potential vapors or dust.

General Handling Procedures:

e Avoid Inhalation and Contact: Do not breathe dust or vapor. Avoid contact with eyes, skin,

and clothing.

» Weighing: When weighing the powdered compound, use a balance inside a fume hood or a

ventilated balance enclosure.
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e Solution Preparation: When preparing solutions, add solvents slowly to the vial to avoid
splashing. Ensure all surfaces of the vial are wetted to dissolve any powder that may have
coated the sides.[2]

o Spills: In the event of a spill, immediately evacuate the area and alert your safety officer. Do
not attempt to clean up a significant spill without appropriate training and PPE.

Operational and Disposal Plans

A clear plan for the entire lifecycle of the chemical in the laboratory is essential for safety and
compliance.

Storage Plan

Proper storage is critical to maintain the stability of MCI-826 and prevent accidental exposure.

Parameter Recommendation
Short-Term Storage 0 - 4°C for days to weeks.[1]
Long-Term Storage -20°C for months to years.[1]

) Store in a tightly sealed, clearly labeled
Container '
container.

. Keep in a dry, dark place away from
Environment _ _ _
incompatible materials.[1]

Disposal Plan

All waste containing MCI-826 must be treated as hazardous waste.

o Segregation: Collect all MCI-826 waste, including empty vials, contaminated PPE, and
solutions, in a dedicated, clearly labeled hazardous waste container.

e Labeling: The waste container must be labeled with "Hazardous Waste," the full chemical
name ("MCI-826"), and any other information required by your institution's environmental
health and safety department.
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o Collection: Arrange for collection by a certified hazardous waste disposal contractor. Do not
dispose of MCI-826 down the drain or in regular trash.

Physicochemical Data

The following table summarizes the key physicochemical properties of MCI-826.

Property Value

Chemical Formula C22H28N203S[1]

Molecular Weight 400.54 g/mol [1]

Exact Mass 400.1821[1]

Elemental Analysis C, 65.97; H, 7.05; N, 6.99; O, 11.98; S, 8.00[1]
CAS Number 140646-80-6[1]

Mechanism of Action and Signaling Pathway

MCI-826 is an antagonist of the cysteinyl leukotriene receptors, CysLT1 and CysLT2. It
competitively binds to these receptors, preventing the binding of the endogenous ligands,
leukotriene D4 (LTD4) and leukotriene E4 (LTE4). These leukotrienes are potent inflammatory
mediators involved in asthma and other inflammatory conditions. By blocking their action, MCI-
826 inhibits downstream signaling pathways that lead to inflammation, bronchoconstriction, and
mucus secretion.
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Leukotriene D4 / E4

Activates Inhibits
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1. Receive Chemical

- Log in inventory
- Verify integrity

2. Secure Storage
- Store at -20°C
- Dark and dry

3. Prepare for Use
- Don appropriate PPE
- Transport in secondary container

4. Weighing & Solution Prep
- Inside certified fume hood
- Use dedicated equipment

5. Experimental Use
- Follow protocol
- Maintain containment

6. Decontaminate
- Clean work surfaces
- Decontaminate equipment

7. Waste Disposal
- Segregate hazardous waste
- Label correctly

8. Document

- Update inventory
- Record experimental details
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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